Cas no 197901-17-0 (1-Dodecen-8-yne)

• Product Name: 1-Dodecen-8-yne
• CAS No: 197901-17-0
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 1389946
• PubChem ID: 71352905
• Update Time: 2025-04-20

1-Dodecen-8-yne Chemical and Physical Properties

Names and Identifiers

• 1-Dodecen-8-yne
• dodec-1-en-8-yne
• 197901-17-0
• DTXSID30777677

• Inchi： 1S/C12H20/c1-3-5-7-9-11-12-10-8-6-4-2/h3H,1,4-7,9,11-12H2,2H3
• InChI Key： FCUIMEPCJUVEDN-UHFFFAOYSA-N
• SMILES： C(CCC#CCCC)CCC=C

Computed Properties

• Exact Mass: 164.1566
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes